6-Bromo-1-N-(propan-2-YL)benzene-1,3-diamine

• IUPAC Name: 4-bromo-3-N-propan-2-ylbenzene-1,3-diamine
• InChI: InChI=1S/C9H13BrN2/c1-6(2)12-9-5-7(11)3-4-8(9)10/h3-6,12H,11H2,1-2H3
• InChI Key: XCDZUARMDLCBQE-UHFFFAOYSA-N
• Canonical SMILES: CC(C)NC1=C(C=CC(=C1)N)Br
• Molecular Formula: C9H13BrN2
• Molecular Weight: 229.12 g/mol

Description

6-Bromo-1-N-(propan-2-YL)benzene-1,3-diamine is a synthetic compound that has gained attention in scientific research due to its unique properties. This compound is also known as BBD and has been synthesized using various methods.

Scientific Research Applications

Molecular Synthesis and Reactivity

• Bromo derivatives of propargylamines, including those similar to the query compound, are synthesized for reactions like the Chodkiewicz-Cadiot reaction, leading to the formation of tetraacetylenic diamines. These processes are fundamental in developing complex organic molecules and intermediates for further chemical transformations (Andrievskaya et al., 1968).

Supramolecular Chemistry

• Studies on crystal structures of brominated benzene derivatives have revealed insights into supramolecular features like hydrogen bonding and π–π interactions, which are crucial for designing molecular assemblies and materials with specific properties (Stein et al., 2015).

Materials Science

• The packing patterns in crystals of benzene and naphthalene derivatives, involving bromo, bromomethyl, and dibromomethyl substituents, are dominated by Br...Br contacts and C-H...Br hydrogen bonds. These interactions are vital for understanding molecular packing in solid-state materials, which has implications for material stability and electronic properties (Kuś et al., 2023).

Chemical Building Blocks

• The synthesis of polydentate building blocks combining cyclen-based macrocycles with polyamines via rigid spacers, involving bromomethyl benzene derivatives, illustrates the use of such compounds in constructing complex molecules potentially applicable in coordination chemistry and bioconjugation (Drahoš & Trávníček, 2013).

Molecular Geometry Studies

• The crystal and molecular structure analysis of brominated imidazo[4,5-b]pyridines, which share functional groups with the query compound, helps in understanding the molecular geometry, hydrogen bonding, and π-π interactions within crystalline materials. This knowledge is crucial for the design of pharmaceuticals and novel materials (Rodi et al., 2013).